molecular formula C21H20ClN3O4 B2920355 5-chloro-2-methoxy-N-(2-{[6-(4-methoxyphenyl)pyridazin-3-yl]oxy}ethyl)benzamide CAS No. 1005304-80-2

5-chloro-2-methoxy-N-(2-{[6-(4-methoxyphenyl)pyridazin-3-yl]oxy}ethyl)benzamide

Cat. No. B2920355
CAS RN: 1005304-80-2
M. Wt: 413.86
InChI Key: XLDVJKSTRAAPOK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-chloro-2-methoxy-N-(2-{[6-(4-methoxyphenyl)pyridazin-3-yl]oxy}ethyl)benzamide is an organic compound . It has been reported as an intermediate in the synthesis of glyburide . The molecular formula is C23H22ClN3O5S .


Synthesis Analysis

The synthesis of 5-chloro-2-methoxy-N-(2-{[6-(4-methoxyphenyl)pyridazin-3-yl]oxy}ethyl)benzamide has been reported . It can be synthesized from 5-Chloro-2-methoxybenzoic acid and 2-Phenylethylamine .


Molecular Structure Analysis

The molecular structure of this compound includes a benzamide group with a chloro and a methoxy substituent at the 5 and 2 positions respectively . It also contains a pyridazin group attached to an ethyl group, which is further attached to the benzamide nitrogen .


Physical And Chemical Properties Analysis

The compound has a molecular weight of 368.84 . It has a density of 1.4±0.1 g/cm^3, a molar refractivity of 125.9±0.4 cm^3, and a molar volume of 354.5±3.0 cm^3 . It has 8 hydrogen bond acceptors, 3 hydrogen bond donors, and 8 freely rotating bonds . Its ACD/LogP is 4.06 .

Scientific Research Applications

Synthesis and Chemical Properties

  • Synthesis of Novel Heterocyclic Compounds : Compounds related to "5-chloro-2-methoxy-N-(2-{[6-(4-methoxyphenyl)pyridazin-3-yl]oxy}ethyl)benzamide" have been used as starting materials for synthesizing various novel heterocyclic compounds, demonstrating the potential of such compounds in the development of new chemical entities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Pharmacology and Medical Applications

  • Anti-Inflammatory and Analgesic Agents : Some derivatives have shown potential as anti-inflammatory and analgesic agents, indicating their relevance in the development of new medications (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
  • Antiviral Activities : Certain benzamide-based compounds have shown significant activities against bird flu influenza (H5N1), highlighting the potential of these compounds in antiviral drug development (Hebishy, Salama, & Elgemeie, 2020).
  • Neuroleptic Activity : Some benzamides, including closely related compounds, have been evaluated for neuroleptic activity, suggesting their potential application in treating psychosis (Iwanami, Takashima, Hirata, Hasegawa, & Usuda, 1981).

Bioanalytical Methods

  • Quantitative Analysis in Biological Matrices : Techniques have been developed for the quantitative analysis of similar compounds in biological matrices like mouse plasma, which is crucial for pharmacokinetic studies (Zalavadia, 2016).

Future Directions

The future directions of research involving this compound are not specified in the retrieved sources. Given its role as an intermediate in the synthesis of glyburide, it may continue to be used in the development of antidiabetic drugs .

properties

IUPAC Name

5-chloro-2-methoxy-N-[2-[6-(4-methoxyphenyl)pyridazin-3-yl]oxyethyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H20ClN3O4/c1-27-16-6-3-14(4-7-16)18-8-10-20(25-24-18)29-12-11-23-21(26)17-13-15(22)5-9-19(17)28-2/h3-10,13H,11-12H2,1-2H3,(H,23,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XLDVJKSTRAAPOK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)C2=NN=C(C=C2)OCCNC(=O)C3=C(C=CC(=C3)Cl)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H20ClN3O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

413.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-chloro-2-methoxy-N-(2-{[6-(4-methoxyphenyl)pyridazin-3-yl]oxy}ethyl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.